Cas no 2034618-22-7 (oxan-4-yl 3-[(2,6-dimethylpyrimidin-4-yl)oxy]piperidine-1-carboxylate)

• Product Name: oxan-4-yl 3-[(2,6-dimethylpyrimidin-4-yl)oxy]piperidine-1-carboxylate
• CAS No: 2034618-22-7
• MF: C₁₇H₂₅N₃O₄
• MW: 335.398104429245
• CID: 5340525
• Update Time: 2025-05-26

oxan-4-yl 3-[(2,6-dimethylpyrimidin-4-yl)oxy]piperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tetrahydro-2H-pyran-4-yl 3-((2,6-dimethylpyrimidin-4-yl)oxy)piperidine-1-carboxylate
• oxan-4-yl 3-(2,6-dimethylpyrimidin-4-yl)oxypiperidine-1-carboxylate
• oxan-4-yl 3-[(2,6-dimethylpyrimidin-4-yl)oxy]piperidine-1-carboxylate

• Inchi： 1S/C17H25N3O4/c1-12-10-16(19-13(2)18-12)23-15-4-3-7-20(11-15)17(21)24-14-5-8-22-9-6-14/h10,14-15H,3-9,11H2,1-2H3
• InChI Key： WWLPMXNYHNNEOD-UHFFFAOYSA-N
• SMILES： O(C(N1CCCC(C1)OC1C=C(C)N=C(C)N=1)=O)C1CCOCC1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 417
• XLogP3: 2.2
• Topological Polar Surface Area: 73.8

Additional information on oxan-4-yl 3-[(2,6-dimethylpyrimidin-4-yl)oxy]piperidine-1-carboxylate

Introduction to Oxan-4-yl 3-[(2,6-dimethylpyrimidin-4-yl)oxy]piperidine-1-carboxylate (CAS No. 2034618-22-7)

Oxan-4-yl 3-[(2,6-dimethylpyrimidin-4-yl)oxy]piperidine-1-carboxylate is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential biological activities. This compound, identified by the chemical identifier CAS No. 2034618-22-7, belongs to a class of molecules that exhibit promise in the development of novel therapeutic agents. The molecular structure of this compound incorporates an oxan ring, a piperidine moiety, and a dimethylpyrimidine group, which collectively contribute to its distinct chemical and pharmacological properties.

The oxan ring, a five-membered heterocyclic structure containing an oxygen atom, is known for its ability to mimic certain biological functionalities. This feature makes it particularly valuable in medicinal chemistry, where such scaffolds can be engineered to interact with biological targets in specific ways. The presence of the piperidine moiety further enhances the compound's potential as a pharmacophore, given that piperidine derivatives are widely recognized for their role in various drug molecules, including antipsychotics, antivirals, and cardiovascular drugs.

Moreover, the dimethylpyrimidine component introduces additional complexity to the molecule, which can influence its solubility, metabolic stability, and interactions with biological receptors. The specific arrangement of these functional groups in Oxan-4-yl 3-[(2,6-dimethylpyrimidin-4-yl)oxy]piperidine-1-carboxylate suggests that it may possess unique binding properties suitable for targeting specific disease pathways.

In recent years, there has been growing interest in the development of small molecule inhibitors that modulate enzyme activity and cellular signaling pathways associated with various diseases. The structural features of Oxan-4-yl 3-[(2,6-dimethylpyrimidin-4-yl)oxy]piperidine-1-carboxylate make it a compelling candidate for further investigation in this context. For instance, the combination of an oxan ring and a pyrimidine derivative has been explored in the design of molecules that interact with kinases and other enzymes involved in cancer progression.

One of the most exciting aspects of this compound is its potential application in oncology research. Preclinical studies have indicated that molecules with similar structural motifs may inhibit the activity of tyrosine kinases, which are often overexpressed in cancer cells. The dimethylpyrimidine group could serve as a key interaction point with the active site of these enzymes, while the piperidine moiety could enhance binding affinity through hydrogen bonding or hydrophobic interactions.

The synthesis of Oxan-4-yl 3-[(2,6-dimethylpyrimidin-4-yl)oxy]piperidine-1-carboxylate represents a significant achievement in synthetic organic chemistry. The multi-step process involves careful functional group transformations and stereochemical control to ensure the correct arrangement of atoms within the molecule. Advanced techniques such as transition metal-catalyzed cross-coupling reactions have been employed to construct the core framework of the compound efficiently.

From a computational chemistry perspective, virtual screening methods have been utilized to predict the binding affinity of this compound to various biological targets. Molecular docking studies suggest that it may interact with proteins involved in inflammation and immune response pathways. These findings align with recent research demonstrating that modulating such pathways can lead to therapeutic benefits in conditions like autoimmune diseases and chronic inflammation.

The pharmacokinetic properties of Oxan-4-yl 3-[(2,6-dimethylpyrimidin-4-yl)oxy]piperidine-1-carboxylate are also under investigation. Initial pharmacokinetic studies indicate that the compound exhibits moderate solubility in aqueous media and reasonable bioavailability when administered orally. These characteristics are favorable for drug development, as they suggest potential for clinical translation.

In conclusion,Oxan-4-yloxy piperidine carboxylate derivative (CAS No. 2034618227) represents a promising lead compound for further medicinal chemistry exploration. Its unique structural features and preliminary biological activity make it an attractive candidate for developing novel therapeutics. As research continues to uncover new insights into its mechanism of action and pharmacological profile,this compound has the potential to contribute significantly to advancements in drug discovery efforts across multiple therapeutic areas.